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Compound of Interest

Compound Name: Eichlerialactone

Cat. No.: B1151833

Researchers, scientists, and drug development professionals are constantly in search of novel
bioactive compounds with therapeutic potential. Natural products, with their vast structural
diversity, represent a significant reservoir for such discoveries. Eichlerialactone, a natural
compound found in plant species such as Dysoxylum gotadhora and Aglaia lawii, has been
identified; however, a comprehensive review of publicly available scientific literature reveals a
notable absence of specific preliminary biological screening data for this particular molecule.

While the PubChem database confirms the chemical structure and basic properties of
Eichlerialactone[1], dedicated studies detailing its cytotoxic, anti-inflammatory, antimicrobial,
or other biological activities are not presently available. This presents a significant knowledge
gap but also an opportunity for future research to explore the potential pharmacological profile
of this compound.

To provide a relevant context for researchers interested in Eichlerialactone, this guide
summarizes the known biological activities of other compounds isolated from its source
organisms, Dysoxylum gotadhora and Aglaia lawii. This information may offer insights into the
potential, yet uninvestigated, properties of Eichlerialactone and guide future screening efforts.

Biological Activities of Compounds from Aglaia lawii

Aglaia lawii is known to produce a variety of secondary metabolites, including steroids,
sesquiterpenes, and phenolic compounds.[2][3][4] Studies on extracts and isolated compounds
from this plant have demonstrated several biological activities:
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o Cytotoxic Activity: Various compounds isolated from Aglaia lawii have been evaluated for
their potential as anticancer agents. For instance, an aglaforbesin derivative demonstrated
potent and selective cytotoxicity against the HCT116 human colorectal cancer cell line.[5]
However, other phenolic compounds isolated from the bark of A. lawii showed only weak or
no cytotoxic activity against HepG2 human liver cancer cells.[3][4]

« Anti-inflammatory Activity: The genus Aglaia is a recognized source of compounds with anti-
inflammatory properties.[2]

» Antibacterial Activity: Certain steroids isolated from A. lawii have exhibited antibacterial
activities against various bacterial strains.[2]

Biological Activities of Compounds from Dysoxylum
gotadhora

Dysoxylum gotadhora, also known as Dysoxylum binectariferum, is a rich source of diverse
bioactive compounds, including alkaloids, triterpenoids, coumarins, steroids, and flavonoids.[6]
[7] The genus Dysoxylum is well-documented for the broad-spectrum biological activities of its
constituent compounds.[7][8][9]

o Cytotoxic Activity: Compounds isolated from the Dysoxylum genus have shown significant
cytotoxic properties against various cancer cell lines.[9]

¢ Anti-inflammatory and Immunomodulatory Effects: Rohitukine, a prominent compound found
in D. gotadhora, has demonstrated both anti-inflammatory and immune-modulatory effects.
[10] The genus is known for producing compounds with anti-inflammatory potential.[7][8]

» Antimicrobial and Antiviral Activity: Extracts and isolated compounds from Dysoxylum
species have been reported to possess antimicrobial and antiviral activities.[6][7][8]

Future Directions for Eichlerialactone Research

The absence of biological screening data for Eichlerialactone underscores a clear need for

further investigation. Based on the activities of other compounds from its source organisms, a
logical starting point for a preliminary biological screening of Eichlerialactone would involve a
battery of in vitro assays.
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A proposed workflow for such a screening is outlined below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Eichlerialactone | C27H4204 | CID 76313961 - PubChem [pubchem.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1151833?utm_src=pdf-body-img
https://www.benchchem.com/product/b1151833?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Eichlerialactone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2. Bioactivities of Steroids and Sesquiterpenes from the Branches and Leaves of Aglaia lawii
- PMC [pmc.ncbi.nlm.nih.gov]

3. Phenolic compounds from the bark of Aglaia lawii and their cytotoxic activity against
HepG2 | VNUHCM Journal of Science and Technology Development
[stdj.scienceandtechnology.com.vn]

4. stdj.scienceandtechnology.com.vn [std].scienceandtechnology.com.vn]

5. Cytotoxic and Apoptotic Activity of Aglaforbesin Derivative Isolated from Aglaia loheri Merr.
on HCT116 Human Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]
7. researchgate.net [researchgate.net]

8. Triterpenoids from Dysoxylum genus and their biological activities - PubMed
[pubmed.ncbi.nim.nih.gov]

9. researchgate.net [researchgate.net]

10. A wound inducible chalcone synthase gene from Dysoxylum gotadhora (DbCHS)
regulates flavonoid biosynthesis - PMC [pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Preliminary Biological Screening of Eichlerialactone: A
Review of Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1151833#preliminary-biological-screening-of-
eichlerialactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10779827/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10779827/
https://stdj.scienceandtechnology.com.vn/index.php/stdj/article/view/4377
https://stdj.scienceandtechnology.com.vn/index.php/stdj/article/view/4377
https://stdj.scienceandtechnology.com.vn/index.php/stdj/article/view/4377
https://stdj.scienceandtechnology.com.vn/index.php/stdj/article/download/4377/4491/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8184180/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8184180/
https://www.researchgate.net/publication/286362335_A_Review_on_Phytochemical_and_Pharmacological_Studies_of_Dysoxylum_Species
https://www.researchgate.net/publication/358265174_Triterpenoids_from_Dysoxylum_genus_and_their_biological_activities
https://pubmed.ncbi.nlm.nih.gov/35099681/
https://pubmed.ncbi.nlm.nih.gov/35099681/
https://www.researchgate.net/publication/248571873_Bioactivity_of_the_compounds_in_genus_Dysoxylum
https://pmc.ncbi.nlm.nih.gov/articles/PMC10462589/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10462589/
https://www.benchchem.com/product/b1151833#preliminary-biological-screening-of-eichlerialactone
https://www.benchchem.com/product/b1151833#preliminary-biological-screening-of-eichlerialactone
https://www.benchchem.com/product/b1151833#preliminary-biological-screening-of-eichlerialactone
https://www.benchchem.com/product/b1151833#preliminary-biological-screening-of-eichlerialactone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1151833?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

